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Compound of Interest

Compound Name: 3-amino-N,N-diethylbenzamide

Cat. No.: B112903

An In-depth Overview of Safety, Handling, and Material Safety Data
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safe handling, storage, and
disposal of 3-amino-N,N-diethylbenzamide. The information is compiled from publicly
available safety data sheets and chemical databases to ensure laboratory personnel can
manage this compound with the highest degree of safety.

Chemical Identification and Physical Properties

3-amino-N,N-diethylbenzamide is an aromatic amine derivative. While extensive
experimental data is not publicly available, computed and predicted properties provide a
baseline for handling procedures.
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Property Value Source

CAS Number 68269-83-0 PubChem[1]
Molecular Formula C11H16N20 PubChem[1]
Molecular Weight 192.26 g/mol PubChem[1]
Boiling Point 372.0 £ 25.0 °C (Predicted) CookeChem][2]
Density 1.068 + 0.06 g/cm3 (Predicted) = CookeChem|2]
pKa 3.75 £ 0.10 (Predicted) CookeChem][2]

Hazard Identification and GHS Classification

This compound is classified as hazardous. All personnel must be fully aware of its potential

risks before handling. The Globally Harmonized System (GHS) classification is as follows:
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(Data sourced from PubChem and Matrix Scientific)[1][3]

Safe Handling and Storage

Adherence to strict laboratory protocols is mandatory when working with 3-amino-N,N-
diethylbenzamide to minimize exposure risk.

3.1. Engineering Controls

o Work must be conducted in a properly functioning chemical fume hood to avoid inhalation of
dust or vapors.[1]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1]

3.2. Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations.[1]

» Hand Protection: Use chemical-resistant gloves (e.g., nitrile) at all times.[1]

o Skin and Body Protection: Wear a lab coat and protective clothing. Ensure all skin is
covered.[1]

» Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a
NIOSH-approved respirator.[1]

3.3. General Handling Practices

Avoid all direct contact with the substance. Do not get in eyes, on skin, or on clothing.[1]

Avoid breathing dust or vapor.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]
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3.4. Storage
» Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly sealed.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-N_N-diethylbenzamide
https://www.matrixscientific.com/sds/MxMSDS_024296.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Handling Workflow for 3-amino-N,N-diethylbenzamide
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General laboratory workflow for handling the compound.
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First Aid and Emergency Procedures

Immediate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1]

Immediately wash the affected area with
generous quantities of running water and non-
Skin Contact abrasive soap. Seek medical attention. Remove

and launder contaminated clothing before reuse.

[1]

Rinse cautiously and thoroughly with clean,

running water for at least 15 minutes, holding
Eye Contact the eyelids open. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.[1]

Accidental Release: In case of a spill, wear an appropriate respirator, chemical-resistant
gloves, and protective clothing.[1] Absorb the material with an inert substance and place it into
a suitable, closed container for disposal.[1] Ventilate the area and wash the spill site after
material pickup is complete.[1]

Disposal Considerations

Disposal of 3-amino-N,N-diethylbenzamide and its containers must be handled as hazardous
waste. All disposal practices must comply with local, state, and federal regulations. Do not
dispose of down the drain or into the environment.
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Hazard & Response Logical Flow
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Logical relationships between hazards and responses.

Experimental Protocols and Biological Activity

6.1. Experimental Use As of the date of this guide, a review of public scientific literature did not
yield specific, detailed experimental protocols for the application of 3-amino-N,N-
diethylbenzamide in biological or drug development research. It is described as a useful
pharmaceutical intermediate and a reagent in organic synthesis.[2] Researchers should
develop their own protocols based on the safety information provided herein and general
principles of chemical synthesis and analysis.

6.2. Biological Activity and Signaling Pathways There is no publicly available information
detailing the biological activity, mechanism of action, or associated signaling pathways for 3-
amino-N,N-diethylbenzamide. Its toxicological properties have not been fully investigated.[1]
Any research into its biological effects should be conducted with the utmost caution, assuming
high potential toxicity until proven otherwise.
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Disclaimer: This guide is intended for informational purposes for trained professionals and is
based on currently available data. It is not a substitute for a formal risk assessment. Always
consult the most recent Safety Data Sheet (SDS) from your supplier before use and adhere to
all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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